![molecular formula C7H7ClS B085629 4-Chlorothioanisole CAS No. 123-09-1](/img/structure/B85629.png)
4-Chlorothioanisole
Overview
Description
4-Chlorothioanisole, also known as 4-CTA, is an organosulfur compound that is widely used in the scientific research field. It is a colorless solid with a strong odor and is soluble in water and a variety of organic solvents. It is a useful reagent for organic synthesis, and its derivatives have been used for a variety of applications in scientific research.
Scientific Research Applications
Photochemical Arylation Reactions : 4-Chlorothioanisole undergoes photochemical reactions, forming thioanisole through the reduction process. This involves heterolytic fragmentation and formation of a thiomethoxyphenylium ion, leading to arylation reactions. The reaction with alkenes forms phenonium ion intermediates, with product distribution influenced by the solvent used (Lazzaroni, Dondi, Fagnoni, & Albini, 2007).
Conformational Studies : this compound, among other chlorothioanisoles, shows distinct conformations as trans conformers. The study of its benzene dipole moments contributes to the understanding of molecular structures and interactions (Lumbroso, Curé, & Andreu, 1978).
Organic Photovoltaic Devices : In the context of organic photovoltaics, this compound-related compounds like 4-bromoanisole are used as processing additives. They control phase separation and purity in polymer-polymer blends, influencing the performance of organic solar cells (Liu, Huettner, Rong, Sommer, & Friend, 2012).
Undergraduate Laboratory Experiments : this compound and related compounds are utilized in educational settings, particularly in undergraduate laboratory experiments for demonstrating high-throughput experimentation techniques in organic synthesis (Lee, Schmink, & Berritt, 2020).
Molecular Orientation Studies : Research involving nuclear magnetic resonance spectra of liquid crystalline solutions of this compound derivatives helps in understanding the molecular orientation and potential functions describing the reorientation of molecular groups (Emsley, Longeri, Veracini, Catalano, & Pedulli, 1982).
Safety and Hazards
4-Chlorothioanisole is classified as a combustible liquid and is harmful if swallowed . It can cause skin and eye irritation . Safety measures include avoiding breathing in dust/fume/gas/mist/vapors/spray and using the compound only in well-ventilated areas or outdoors . In case of ingestion, it’s advised to rinse the mouth and seek medical help immediately .
Mechanism of Action
Target of Action
4-Chlorothioanisole is primarily used in the field of fragrance and flavor . .
Mode of Action
The mode of action of this compound involves participating in chemical reactions to form new compounds with desired odor and taste characteristics
Pharmacokinetics
Some physical properties such as boiling point (168-169 °c) and density (122 g/mL at 25 °C) are known .
Result of Action
It’s known that the compound is used to create desired odor and taste characteristics in the field of fragrance and flavor .
properties
IUPAC Name |
1-chloro-4-methylsulfanylbenzene | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H7ClS/c1-9-7-4-2-6(8)3-5-7/h2-5H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KIQQUVJOLVCZKG-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CSC1=CC=C(C=C1)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H7ClS | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID8023973 | |
Record name | 4-Chlorophenyl methyl sulfide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID8023973 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
158.65 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Colorless liquid with an unpleasant odor; [Alfa Aesar MSDS] | |
Record name | 4-Chlorophenyl methyl sulfide | |
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URL | https://haz-map.com/Agents/20028 | |
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Vapor Pressure |
0.11 [mmHg] | |
Record name | 4-Chlorophenyl methyl sulfide | |
Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
URL | https://haz-map.com/Agents/20028 | |
Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
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CAS RN |
123-09-1 | |
Record name | 1-Chloro-4-(methylthio)benzene | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=123-09-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 4-Chlorophenyl methyl sulfide | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000123091 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 4-Chlorothioanisole | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=72090 | |
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Record name | Benzene, 1-chloro-4-(methylthio)- | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | 4-Chlorophenyl methyl sulfide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID8023973 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1-chloro-4-(methylthio)benzene | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.004.183 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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Record name | 4-CHLOROPHENYL METHYL SULFIDE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/031E43FWKK | |
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Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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